![molecular formula C8H12N4O2 B009013 2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile CAS No. 19706-80-0](/img/structure/B9013.png)
2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile
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Overview
Description
2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile, also known as CHDMN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, this compound has been shown to inhibit the activity of enzymes involved in the biosynthesis of certain lipids, which could have implications for the treatment of diseases such as cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary research suggests that this compound may have anti-cancer properties, as well as potential applications in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile is that it is relatively easy to synthesize and purify, making it a useful reagent in organic chemistry. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to develop as a drug candidate.
Future Directions
There are several potential future directions for research on 2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile. One area of interest is the development of this compound as a drug candidate for the treatment of cancer and other diseases. Another area of interest is the study of this compound's mechanism of action, which could provide insights into the development of new drugs. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile involves the reaction of 2-cyano-1-hydroxypropan-2-yl diazoacetate with 2-methyl-3-hydroxybutyronitrile. This reaction results in the formation of this compound, which can be purified and isolated using various techniques.
Scientific Research Applications
2-[(2-Cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile has been studied extensively in the fields of organic chemistry, biochemistry, and pharmacology. In organic chemistry, this compound has been used as a reagent for the synthesis of various compounds. In biochemistry, this compound has been shown to have potential as an inhibitor of certain enzymes, which could have implications for the treatment of various diseases. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of cancer and other diseases.
Properties
19706-80-0 | |
Molecular Formula |
C8H12N4O2 |
Molecular Weight |
196.21 g/mol |
IUPAC Name |
2-[(2-cyano-1-hydroxypropan-2-yl)diazenyl]-3-hydroxy-2-methylpropanenitrile |
InChI |
InChI=1S/C8H12N4O2/c1-7(3-9,5-13)11-12-8(2,4-10)6-14/h13-14H,5-6H2,1-2H3 |
InChI Key |
VUDVPVOIALASLB-UHFFFAOYSA-N |
SMILES |
CC(CO)(C#N)N=NC(C)(CO)C#N |
Canonical SMILES |
CC(CO)(C#N)N=NC(C)(CO)C#N |
19706-80-0 | |
Origin of Product |
United States |
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